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Compound of Interest

Compound Name: LCB 03-0110

Cat. No.: B15578511

For Researchers, Scientists, and Drug Development Professionals

Introduction

LCB 03-0110 is a potent, multi-targeted tyrosine kinase inhibitor with significant activity against
c-Src, discoidin domain receptors (DDR1 and DDR2), Vascular Endothelial Growth Factor
Receptor 2 (VEGFR-2), and Janus kinase (JAK)/Signal Transducer and Activator of
Transcription 3 (STAT3) signaling pathways.[1] It also demonstrates inhibitory effects on
Bruton's tyrosine kinase (BTK) and spleen tyrosine kinase (Syk).[2][3][4][5] Its broad-spectrum
activity makes it a valuable tool in cancer research, fibrosis, and neurodegenerative disease
studies.[5] Proper preparation of stock solutions is critical for obtaining accurate and
reproducible experimental results. Dimethyl sulfoxide (DMSO) is a common solvent for LCB
03-0110 due to its high solubilizing capacity. This document provides a detailed protocol for the
preparation, storage, and handling of LCB 03-0110 stock solutions in DMSO.

Quantitative Data Summary

For accurate and consistent preparation of LCB 03-0110 solutions, refer to the
physicochemical and solubility data summarized below.

Table 1: Physicochemical Properties of LCB 03-0110 Dihydrochloride
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Property Value Reference
Molecular Formula C24H23N302S-2HCI

Molecular Weight 490.45 g/mol [21[3]1[6][71[8]
Appearance White to off-white solid

Purity >98% (HPLC)

Table 2: Solubility and Storage of LCB 03-0110 Dihydrochloride

Parameter Information

Reference

Solubility in DMSO Up to 100 mM

Desiccate at room temperature

Storage of Solid Compound

or -20°C for long-term storage.

Aliquot and store at -20°C or
Storage of DMSO Stock

Solution

-80°C. Avoid repeated freeze-

thaw cycles.

Experimental Protocols

Protocol 1: Preparation of a 10 mM LCB 03-0110 Stock

Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of LCB 03-0110

dihydrochloride in DMSO.

Materials:

LCB 03-0110 dihydrochloride (solid powder)

Anhydrous or high-purity dimethyl sulfoxide (DMSO)

Sterile, amber, or light-protecting microcentrifuge tubes

Calibrated analytical balance
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» \ortex mixer
o (Optional) Sonicator water bath

o Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant
gloves

Procedure:

Preparation: Before opening, allow the vial of LCB 03-0110 to equilibrate to room
temperature to prevent condensation of moisture.

e Weighing: In a chemical fume hood, carefully weigh the desired amount of LCB 03-0110
powder. For 1 mL of a 10 mM stock solution, weigh 4.90 mg of LCB 03-0110 dihydrochloride
(MW: 490.45 g/mol).

o Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the LCB
03-0110 powder. For a 10 mM stock solution, if you weighed 4.90 mg, add 1 mL of DMSO.

e Mixing: Tightly cap the vial and vortex for 2-5 minutes until the solid is completely dissolved.
The solution should be clear and free of particulates.

e Sonication (Optional): If the compound does not fully dissolve with vortexing, sonicate the
vial in a room temperature water bath for 10-15 minutes.

o Storage: Aliquot the stock solution into smaller, single-use volumes in sterile, amber
microcentrifuge tubes to minimize freeze-thaw cycles and light exposure. Store the aliquots
at -20°C or -80°C.

Table 3: Volume of DMSO for Preparing LCB 03-0110 Stock Solutions
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Desired Concentration

Mass of LCB 03-0110

Volume of DMSO to Add

1mM 1mg 2.04 mL
5 mM 1mg 0.41 mL
10 mM 1mg 0.20 mL
50 mM 5 mg 0.20 mL
100 mM 10 mg 0.20 mL

Calculations are based on a molecular weight of 490.45 g/mol . Batch-specific molecular

weights may vary.

Protocol 2: Preparation of Working Solutions

Procedure:

e Thawing: Thaw a single aliquot of the LCB 03-0110 DMSO stock solution at room

temperature.

 Dilution: Directly before use, dilute the stock solution to the desired final concentration in

your cell culture medium or assay buffer. To avoid precipitation, it is recommended to

perform serial dilutions in the buffer or medium.

o DMSO Concentration: Ensure the final concentration of DMSO in the experimental setup is

kept to a minimum (typically < 0.5%) to avoid solvent-induced cellular toxicity or off-target

effects. Always include a vehicle control (medium or buffer with the same final concentration

of DMSO) in your experiments.

Safety Precautions:

e Always handle LCB 03-0110 and DMSO in a well-ventilated area, preferably within a

chemical fume hood.

o Wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.
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 DMSO is readily absorbed through the skin and can carry dissolved compounds with it. Avoid
direct contact with skin and eyes.[9]

e Consult the Safety Data Sheet (SDS) for both LCB 03-0110 and DMSO before handling.

Visualizations
LCB 03-0110 Stock Solution Preparation Workflow
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Figure 1. Workflow for Preparing LCB 03-0110 Stock Solution

Click to download full resolution via product page

Caption: A step-by-step workflow for the preparation of LCB 03-0110 stock solutions in DMSO.
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Figure 2: Key Signaling Pathways Inhibited by LCB 03-0110
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Caption: LCB 03-0110 inhibits multiple key signaling pathways involved in cell proliferation and
angiogenesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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